Cas no 753437-92-2 (6,6'-diamino-1,1,1',1'-tetramethyl-3,3'-spirobi[2H-indene]-5,5'-diol)

• Product Name: 6,6'-diamino-1,1,1',1'-tetramethyl-3,3'-spirobi[2H-indene]-5,5'-diol
• CAS No: 753437-92-2
• MF: C₂₁H₂₆N₂O₂
• MW: 338.443345546722
• CID: 4758036
• PubChem ID: 478335
• Update Time: 2026-02-26

6,6'-diamino-1,1,1',1'-tetramethyl-3,3'-spirobi[2H-indene]-5,5'-diol Chemical and Physical Properties

Names and Identifiers

• 5,5'-Diamino-3,3,3',3'-tetramethyl-1,1'-spirobiindan-6,6'-diol
• 3,3,3',3'-Tetramethyl-1,1'-spirobi(indan)-5,5'-diamino-6,6'-diol
• 6,6'-diamino-1,1,1',1'-tetramethyl-3,3'-spirobi[indane]-5,5'-diol
• 5,5'-Diamino-2,2',3,3'-tetrahydro-3,3,3',3'-tetramethyl-1,1'-spirobi[1H-indene]-6,6'-diol
• 6,6'-diamino-1,1,1',1'-tetramethyl-3,3'-spirobi[2H-indene]-5,5'-diol
• CHEMBL1179111
• G69327
• 753437-92-2
• SCHEMBL14945765
• 5,5'-diamino-3,3,3',3'-tetramethyl-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-6,6'-diol

• Inchi： 1S/C21H26N2O2/c1-19(2)9-21(13-7-17(24)15(22)5-11(13)19)10-20(3,4)12-6-16(23)18(25)8-14(12)21/h5-8,24-25H,9-10,22-23H2,1-4H3
• InChI Key： PUCKXGIYMMARMQ-UHFFFAOYSA-N
• SMILES： OC1C(=CC2=C(C=1)C1(C3C=C(C(=CC=3C(C)(C)C1)N)O)CC2(C)C)N

Computed Properties

• Exact Mass: 338.199428076g/mol
• Monoisotopic Mass: 338.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 92.5

Additional information on 6,6'-diamino-1,1,1',1'-tetramethyl-3,3'-spirobi[2H-indene]-5,5'-diol

Comprehensive Overview of 6,6'-Diamino-1,1,1',1'-tetramethyl-3,3'-spirobi[2H-indene]-5,5'-diol (CAS No. 753437-92-2)

The compound 6,6'-diamino-1,1,1',1'-tetramethyl-3,3'-spirobi[2H-indene]-5,5'-diol (CAS No. 753437-92-2) is a highly specialized organic molecule with a unique spirobi[indene] backbone. This structure is characterized by its tetramethyl substitutions and diamino-diol functional groups, which contribute to its distinct chemical and physical properties. Researchers and industries are increasingly interested in this compound due to its potential applications in advanced materials, pharmaceuticals, and optoelectronics.

One of the most intriguing aspects of 6,6'-diamino-1,1,1',1'-tetramethyl-3,3'-spirobi[2H-indene]-5,5'-diol is its role in the development of high-performance polymers. The spirobi[indene] core provides rigidity and thermal stability, making it a candidate for heat-resistant coatings and engineering plastics. Additionally, the presence of amino and hydroxyl groups allows for further functionalization, enabling customization for specific industrial needs.

In the pharmaceutical sector, this compound has garnered attention for its potential as a building block in drug discovery. The diamino-diol motif is particularly valuable for synthesizing chiral intermediates, which are crucial for producing enantiomerically pure drugs. With the growing demand for precision medicine and targeted therapies, 6,6'-diamino-1,1,1',1'-tetramethyl-3,3'-spirobi[2H-indene]-5,5'-diol could play a pivotal role in the next generation of therapeutics.

Another area of interest is the compound's applicability in optoelectronic materials. The spirobi[indene] structure exhibits promising photophysical properties, such as fluorescence and charge transport capabilities. This makes it a potential candidate for use in organic light-emitting diodes (OLEDs), solar cells, and other energy-efficient technologies. As the world shifts toward sustainable energy solutions, the demand for innovative materials like this is expected to rise.

From a synthetic chemistry perspective, the preparation of 6,6'-diamino-1,1,1',1'-tetramethyl-3,3'-spirobi[2H-indene]-5,5'-diol involves multi-step reactions, often requiring precise control over reaction conditions. The tetramethyl groups and spirobi[indene] core pose unique challenges, but advancements in catalysis and green chemistry are making its synthesis more efficient and environmentally friendly. Researchers are also exploring biocatalytic routes to further reduce the environmental footprint.

Given its versatility, 6,6'-diamino-1,1,1',1'-tetramethyl-3,3'-spirobi[2H-indene]-5,5'-diol is a subject of ongoing research. Scientists are investigating its interactions with other molecules, its stability under various conditions, and its potential for nanotechnology applications. As the compound gains traction, it is likely to become a staple in the toolkit of chemists and material scientists.

In conclusion, 6,6'-diamino-1,1,1',1'-tetramethyl-3,3'-spirobi[2H-indene]-5,5'-diol (CAS No. 753437-92-2) is a multifaceted compound with significant promise across multiple disciplines. Its unique structural features and functional groups make it a valuable asset in advanced materials, pharmaceuticals, and optoelectronics. As research continues to uncover new applications, this compound is poised to make a lasting impact on science and industry.